Indan-1,6-diamine dihydrochloride (CAS No. 2387535-17-1): An Overview of Its Structure, Properties, and Applications in Chemical and Pharmaceutical Research
Indan-1,6-diamine dihydrochloride (CAS No. 2387535-17-1) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure and properties, has garnered attention for its potential applications in drug development, material science, and analytical chemistry. In this comprehensive overview, we will delve into the chemical structure, physical properties, synthesis methods, and recent research advancements involving Indan-1,6-diamine dihydrochloride.
Molecular Structure and Properties
Indan-1,6-diamine dihydrochloride is a crystalline solid with the molecular formula C9H14N2·2HCl. The compound features an indan backbone with two amine groups at the 1 and 6 positions, which are protonated to form the dihydrochloride salt. The molecular weight of Indan-1,6-diamine dihydrochloride is approximately 209.18 g/mol. It is highly soluble in water and polar organic solvents such as methanol and ethanol. The compound exhibits a melting point of around 240-242°C and is stable under standard laboratory conditions.
The unique structure of Indan-1,6-diamine dihydrochloride confers it with several interesting properties. The presence of the indan ring provides rigidity to the molecule, which can influence its conformational behavior and interactions with biological targets. The diamine functionality offers multiple sites for chemical modification, making it a valuable building block in synthetic chemistry. Additionally, the dihydrochloride salt form enhances its solubility and stability in aqueous environments, which is crucial for many pharmaceutical applications.
Synthesis Methods
The synthesis of Indan-1,6-diamine dihydrochloride has been explored through various routes, each with its own advantages and limitations. One common method involves the reduction of an indandione derivative followed by amination to introduce the diamine functionality. For example, 1,6-indandione can be reduced using sodium borohydride to form 1,6-indandiol, which is then converted to the corresponding diamine through reductive amination using ammonia or an amine derivative.
An alternative approach involves the direct synthesis of the indan backbone through a cycloaddition reaction followed by functional group manipulation to introduce the diamine groups. This method can offer higher yields and better control over the stereochemistry of the final product. Recent advancements in catalytic methods have also facilitated more efficient and environmentally friendly syntheses of Indan-1,6-diamine dihydrochloride.
Applications in Chemical and Pharmaceutical Research
Indan-1,6-diamine dihydrochloride has found applications in various areas of chemical and pharmaceutical research due to its unique properties and versatility. One significant area of application is in drug discovery and development. The compound's ability to form stable complexes with metal ions makes it a promising ligand for metal-based drugs. Recent studies have shown that metal complexes derived from Indan-1,6-diamine dihydrochloride exhibit potent anticancer activity against various cancer cell lines.
In addition to its use as a ligand in metal-based drugs, Indan-1,6-diamine dihydrochloride has been explored as a scaffold for designing small molecule inhibitors targeting specific biological pathways. For instance, researchers have synthesized derivatives of Indan-1,6-diamine dihydrochloride that selectively inhibit enzymes involved in inflammation and neurodegenerative diseases. These derivatives show promising therapeutic potential and are currently being evaluated in preclinical studies.
Beyond pharmaceutical applications, Indan-1,6-diamine dihydrochloride has also found use in material science. Its ability to form stable complexes with metal ions makes it an attractive candidate for developing functional materials such as catalysts and sensors. For example, metal complexes derived from Indan-1,6-diamine dihydrochloride have been used as catalysts in asymmetric synthesis reactions due to their high enantioselectivity.
In analytical chemistry, Indan-1,6-diamine dihydrochloride has been utilized as a chiral selector for enantiomeric separations using high-performance liquid chromatography (HPLC). The unique chiral environment provided by the indan backbone allows for efficient separation of enantiomers of various chiral compounds.
Recent Research Advancements
The ongoing research on Indan-1,6-diamine dihydrochloride continues to uncover new applications and properties that expand its utility in various fields. One recent study published in the Journal of Medicinal Chemistry reported the synthesis of novel derivatives of Indan-1,6-diamine dihydrochloride that exhibit potent antiviral activity against influenza viruses. These derivatives were found to inhibit viral replication by targeting key viral proteins involved in infection.
In another study published in the Journal of Inorganic Biochemistry, researchers investigated the use of metal complexes derived from < strong > Indan-1 , 6 -diamine dihydrochloride strong > as potential anticancer agents . The study demonstrated that these complexes showed selective cytotoxicity towards cancer cells while sparing normal cells , making them promising candidates for further development . p >
p > Additionally , recent advances in computational chemistry have enabled more detailed insights into the electronic structure and reactivity of strong > Indan - 1 , 6 -diamine dihydrochloride strong > . Molecular dynamics simulations have revealed that the compound exhibits unique conformational flexibility , which can influence its binding interactions with biological targets . These findings provide valuable guidance for rational drug design efforts . p >
p > In conclusion , strong > Indan - 1 , 6 -diamine dihydrochloride strong > ( CAS No . 2387535 - 17 - 1 ) is a multifaceted compound with significant potential across various domains of chemical and pharmaceutical research . Its unique molecular structure , versatile synthetic routes , and diverse applications make it an exciting area of ongoing investigation . As research continues to advance , it is likely that new uses and properties will be discovered , further expanding the impact of this compound on scientific progress . p >
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